{[4-(Difluoromethoxy)phenyl]ethynyl}(trimethyl)silane

• CAS No.: 918487-36-2
• Molecular Formula: C12H14F2OSi
• Molecular Weight: 240.32 g/mol
• IUPAC Name: 2-[4-(difluoromethoxy)phenyl]ethynyl-trimethylsilane
• InChI: InChI=1S/C12H14F2OSi/c1-16(2,3)9-8-10-4-6-11(7-5-10)15-12(13)14/h4-7,12H,1-3H3
• InChI Key: RWICSWYURZYMGT-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CC=C(C=C1)OC(F)F

Description

{[4-(Difluoromethoxy)phenyl]ethynyl}(trimethyl)silane is a useful research compound. Its molecular formula is C12H14F2OSi and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(difluoromethoxy)-4-iodobenzene (12.7 g, 50 mmol) in triethylamine is treated with tetrakis(triphenylphosphine)palladium (4.0 g, 3.5 mmol), copper iodide (925 mg, 4.85 mmol), and a solution of ethynyl(trimethyl)silane (6.9 mL, 50 mmol) in acetonitrile at room temperature, stirred for 1 h at 60° C. and concentrated in vacuo. The resultant residue was dissolved in Et2O and filtered. The filtrate was concentrated and the concentrate was purified by chromatography (silica gel, EtOAc/hexane: 5/95) to give {[4-(difluoromethoxy)phenyl]ethynyl}(trimethyl)silane (11.5 g, 96%) as an oil.